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Compound of Interest

Compound Name: Tpcet

Cat. No.: B1216755

In the realm of high-performance polymers, both Thermoplastic Copolyester Elastomers
(TPCET) and Thermoplastic Polyurethanes (TPU) are prominent materials of choice for
researchers and drug development professionals, owing to their uniqgue combination of
elasticity, strength, and biocompatibility. This guide provides an objective, data-driven
comparison of their performance characteristics to aid in material selection for demanding
scientific applications.

Executive Summary

TPCETSs are renowned for their excellent heat resistance, chemical stability, and durability,
making them suitable for applications requiring resilience in harsh environments. TPUs, on the
other hand, are distinguished by their superior abrasion resistance, high elasticity, and
excellent performance at low temperatures. The selection between these two materials is
contingent on the specific performance requirements of the application, such as the operational
temperature range, chemical exposure, and mechanical stresses involved.

Quantitative Performance Data

The following table summarizes the key performance indicators for representative grades of
TPCET and TPU, providing a direct comparison of their mechanical and thermal properties.
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TPCET TPCET TPU TPU —
es
Property (Arnitel® (Hytrel® (Elastollan (Estane® Method
etho

EL630) 6356) ® 1185 A) 58887)

Mechanical
~37

Shore D 87A (Shore ISO 868 /

63 63[1] (converted
Hardness A) ASTM D2240

from 89A)[2]

Tensile

300 MPa]3] 280 MPa[4] - - ISO 527-1/-2
Modulus
Stress at ISO 527-1/-2

- 46 MPa[4] 35 MPa 45.0 MPa[5]
Break / DIN 53504
Strain at ISO 527-1/-2

>300%[3] 490%]4] 600%[2] 610%][5]
Break / DIN 53504
Flexural

330 MPa[3] 296 MPa[4] - - ISO 178
Modulus
Thermal
Melting ISO 11357-

212 °CJ[3] - - -
Temperature 1/-3
Glass

ISO 11357-
Transition -60 °C[3] - - -
1/-2

Temp.
Deflection
Temp. (0.45 115 °C[3] - - - ISO 75-1/-2
MPa)
Vicat
Softening 125 °C[3] - - 79.0 °C[5] ISO 306
Point

Note: The data presented is based on publicly available datasheets for specific commercial

grades and should be considered representative. Actual properties may vary depending on the

specific grade, processing conditions, and end-use application.
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Experimental Protocols

The quantitative data presented in this guide is determined through standardized testing
methodologies to ensure accuracy and comparability. The following are detailed overviews of
the key experimental protocols employed.

Mechanical Properties

Tensile Properties (ASTM D638 / 1ISO 527, ASTM D412): This test determines the force
required to pull a specimen to its breaking point, providing critical information about its strength
and ductility.

e Specimen Preparation: Dumbbell-shaped specimens are prepared by injection molding or
machining from a sheet of the material.

e Procedure: The specimen is mounted in the grips of a universal testing machine. A tensile
load is applied at a constant rate of crosshead movement until the specimen fractures.
During this process, the applied load and the elongation of the specimen are continuously
monitored.

o Key Data Obtained:

o Tensile Strength at Break: The maximum stress the material can withstand before
fracturing.[3]

o Elongation at Break: The percentage increase in length that the material undergoes before
fracturing.[3]

o Tensile Modulus: A measure of the material's stiffness.[3]

Hardness (ASTM D2240 / ISO 868): This test measures the resistance of a material to
indentation.

o Procedure: A specified indenter is forced into the material under a specific load. The depth of
indentation is measured and converted to a Shore hardness value. The Shore A scale is
used for softer elastomers, while the Shore D scale is for harder plastics.[6]
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» Key Data Obtained: A numerical value on the Shore A or Shore D scale, indicating the
material's hardness.

Flexural Properties (ISO 178): This test measures the bending strength and stiffness of a
material.

e Procedure: A rectangular specimen is supported at both ends and a load is applied to the
center. The load and deflection are measured until the specimen fails or reaches a specified

strain.
o Key Data Obtained:

o Flexural Strength: The maximum stress the material can withstand in bending before
yielding.

o Flexural Modulus: A measure of the material's stiffness in bending.[7]

Thermal Properties

Deflection Temperature Under Load (HDT) (ASTM D648 / ISO 75): This test determines the
temperature at which a material begins to deform under a specific load.

e Procedure: A rectangular test bar is subjected to a constant flexural stress (either 0.45 MPa
or 1.80 MPa) while the temperature is increased at a uniform rate.[8][9] The temperature at
which the bar deflects by a specified amount is recorded as the heat deflection temperature.

[81°]

o Key Data Obtained: The temperature at which the material exhibits a specified amount of
deflection.

Differential Scanning Calorimetry (DSC) (ISO 11357): This technique is used to determine
thermal transitions of a polymer.

e Procedure: A small sample of the material is heated or cooled at a controlled rate in a
furnace. The difference in heat flow between the sample and a reference is measured as a
function of temperature.[10]

o Key Data Obtained:

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://x3d.com.au/blogs/tips-and-tricks/tpu-vs-tpe
https://www.ulprospector.com/plastics/en/datasheet/87070/estane-58887-tpu
https://www.ulprospector.com/plastics/en/datasheet/37009/hytrel-6356
https://www.ulprospector.com/plastics/en/datasheet/87070/estane-58887-tpu
https://www.ulprospector.com/plastics/en/datasheet/37009/hytrel-6356
https://www.wxubest.com/tpc-vs-tpu-which-flexible-filament-wins.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative
Check Availability & Pricing

o Glass Transition Temperature (Tg): The temperature at which the amorphous regions of
the polymer transition from a rigid to a more flexible state.[10]

o Melting Temperature (Tm): The temperature at which the crystalline regions of the polymer
melt.[10]

Chemical Resistance

Chemical Resistance Testing (ASTM D543 / 1ISO 22088-3): This test evaluates the resistance

of a material to various chemical agents.

e Procedure: Test specimens are immersed in or exposed to the chemical agent for a specified
period and at a controlled temperature.[11][12] Changes in weight, dimensions, appearance,
and mechanical properties are then measured.[11][12] For environmental stress cracking
resistance (ISO 22088-3), specimens are subjected to a fixed flexural strain during chemical

exposure.[13]

» Key Data Obtained: A qualitative and quantitative assessment of the material's resistance to
the specific chemical, including any swelling, degradation, or loss of mechanical strength.

Visualizations

To further elucidate the concepts discussed, the following diagrams have been generated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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